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Introduction
Poly-D-lysine (PDL) is a synthetic, positively charged polymer of the D-isomer of lysine. It is

widely used in cell culture to coat surfaces and enhance cell adhesion.[1][2][3][4] The

polycationic nature of PDL promotes the attachment of negatively charged cells, such as

neurons, to plastic and glass substrates through electrostatic interactions.[5][6] This enhanced

adhesion is crucial for subsequent cell growth, differentiation, and analysis, particularly in

serum-free or reduced-serum conditions.[7][8] As the D-form is resistant to enzymatic

degradation by cellular proteases, it provides a stable and long-lasting coating for extended cell

culture experiments.[6][9]

This document provides detailed protocols for the preparation of Poly-D-lysine hydrobromide

solutions from powder and their application in coating cell cultureware.

Quantitative Data Summary
The following tables summarize key quantitative data for the preparation and use of Poly-D-

lysine hydrobromide solutions.

Table 1: Poly-D-lysine Hydrobromide Solution Preparation Parameters
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Parameter Value Notes Source(s)

Molecular Weight

(MW)
30,000 - >300,000 Da

Lower MW is less

viscous; higher MW

provides more binding

sites. 70,000-150,000

Da is a common

compromise.

[3][6][7][8]

Solvent

Sterile, tissue culture

grade water or

Phosphate Buffered

Saline (PBS)

Borate buffer (pH 8.5)

can also be used.
[7][10][11][12]

Stock Solution

Concentration
0.1 mg/mL to 1 mg/mL

A common stock

concentration is 1

mg/mL.

[9][10][13]

Working Solution

Concentration

0.05 mg/mL to 0.1

mg/mL

The optimal

concentration

depends on the cell

type.

[1][9][11]

Storage of Powder -20°C, desiccated --- [14]

Storage of Stock

Solution

2-8°C for up to 2

years (sterile) or

-20°C for aliquots

Avoid multiple freeze-

thaw cycles.
[6][14][15]

Storage of Coated

Plates

4°C for up to two

weeks (wrapped) or

used immediately

after drying

Can be stored damp

with PBS for up to 5

days.

[11][16]

Table 2: Recommended Coating Volumes for Various Cultureware
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Culture Vessel Surface Area (cm²)
Recommended Coating
Volume

96-well plate 0.32 50 - 100 µL

24-well plate 1.9 200 - 400 µL

12-well plate 3.8 400 - 800 µL

6-well plate 9.5 1 - 2 mL

35 mm dish 9.6 1 - 2 mL

60 mm dish 21 2 - 4 mL

100 mm dish 55 5 - 10 mL

Experimental Protocols
Protocol 1: Preparation of 1 mg/mL Poly-D-lysine Stock
Solution
This protocol describes the preparation of a 1 mg/mL stock solution from Poly-D-lysine

hydrobromide powder.

Materials:

Poly-D-lysine hydrobromide powder (e.g., MW 70,000-150,000 Da)

Sterile, tissue culture grade water or PBS

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

0.22 µm sterile syringe filter

Sterile syringe

Laminar flow hood
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Vortex mixer

Procedure:

Under sterile conditions in a laminar flow hood, weigh the desired amount of Poly-D-lysine

hydrobromide powder. For a 1 mg/mL solution, weigh 10 mg of powder for 10 mL of solvent.

Transfer the powder to a sterile conical tube.

Add the corresponding volume of sterile, tissue culture grade water or PBS to the conical

tube.

Gently vortex the tube until the powder is completely dissolved. Avoid vigorous vortexing to

prevent foaming.

Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile conical tube.[9]

Aliquot the stock solution into smaller, sterile tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage or at 2-8°C for short-term use (up to a few

weeks).[6]

Protocol 2: Coating Cell Cultureware with Poly-D-lysine
This protocol details the steps for coating plastic or glass culture surfaces with a Poly-D-lysine

working solution.

Materials:

Prepared Poly-D-lysine stock solution (1 mg/mL)

Sterile, tissue culture grade water or PBS

Cell culture plates, flasks, or coverslips

Laminar flow hood

Procedure:
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Prepare the Working Solution: In a laminar flow hood, dilute the 1 mg/mL Poly-D-lysine stock

solution to a final working concentration of 0.1 mg/mL using sterile, tissue culture grade

water or PBS.[7] For example, add 1 mL of the 1 mg/mL stock solution to 9 mL of sterile

water or PBS.

Coat the Surface: Add a sufficient volume of the 0.1 mg/mL working solution to completely

cover the growth surface of the cultureware (refer to Table 2 for recommended volumes).

Incubate: Incubate the cultureware at room temperature for 1-2 hours in the laminar flow

hood.[9][11] Some protocols suggest a shorter incubation of 5 minutes. The optimal time

may vary depending on the cell type.

Aspirate and Rinse: Carefully aspirate the Poly-D-lysine solution from the cultureware. It is

critical to rinse the surface thoroughly to remove any residual PDL, which can be toxic to

cells.[11][17] Rinse the surface two to three times with sterile, tissue culture grade water or

PBS.

Dry: Allow the coated surface to dry completely in the laminar flow hood for at least 2 hours

before introducing cells and medium.

Storage of Coated Ware: The coated cultureware can be used immediately or stored at 4°C

for up to two weeks. Ensure the plates are sealed with parafilm to maintain sterility.[11]

Visualizations
Mechanism of Cell Adhesion to PDL-Coated Surfaces
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Mechanism of PDL-Mediated Cell Adhesion
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Caption: Electrostatic interaction between positively charged PDL and the negatively charged

cell membrane.

Experimental Workflow: From PDL Powder to Coated
Cultureware
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Workflow for Preparing PDL-Coated Cultureware
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Caption: Step-by-step workflow for PDL solution preparation and cultureware coating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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